Cas no 816-38-6 (1,3-Dichloro-2-fluoropropane)

1,3-Dichloro-2-fluoropropane (C₃H₄Cl₂F) is a halogenated hydrocarbon with applications in organic synthesis and specialty chemical manufacturing. Its molecular structure, featuring two chlorine atoms and one fluorine atom on a propane backbone, provides selective reactivity, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and fluorinated compounds. The compound exhibits favorable physicochemical properties, including moderate volatility and stability under standard conditions, facilitating controlled reactions. Its asymmetric halogenation pattern allows for regioselective transformations, enhancing its utility in fine chemical synthesis. Proper handling is required due to its potential toxicity and flammability, but its synthetic versatility makes it a practical choice for targeted fluorination and chlorination processes.

1,3-Dichloro-2-fluoropropane structure

Product Name:1,3-Dichloro-2-fluoropropane

CAS No:816-38-6

MF:C₃H₅Cl₂F

MW:130.976202726364

CID:703599

PubChem ID:12927174

Update Time:2025-06-29

1,3-Dichloro-2-fluoropropane Chemical and Physical Properties

Names and Identifiers

- Propane, 1,3-dichloro-2-fluoro-
- 1,3-dichloro-2-fluoropropane
- HCFC-261ea
- DTXSID60513166
- AKOS006381936
- 816-38-6
- SCHEMBL5439701
- 1,3-dichloro-2-fluoro-propane
- 1,3-Dichloro-2-fluoropropane
- Inchi： 1S/C3H5Cl2F/c4-1-3(6)2-5/h3H,1-2H2
- InChI Key： VWHNBEKOOBPTLK-UHFFFAOYSA-N
- SMILES： ClCC(CCl)F

Computed Properties

Exact Mass: 129.9752337g/mol
Monoisotopic Mass: 129.9752337g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 28
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 0Å²

1,3-Dichloro-2-fluoropropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C255110-50mg	1,3-Dichloro-2-fluoropropane	816-38-6	50mg	$ 150.00	2022-04-01
TRC	C255110-100mg	1,3-Dichloro-2-fluoropropane	816-38-6	100mg	$ 285.00	2022-04-01
TRC	C255110-250mg	1,3-Dichloro-2-fluoropropane	816-38-6	250mg	$ 630.00	2022-04-01
TRC	C255110-500mg	1,3-Dichloro-2-fluoropropane	816-38-6	500mg	$ 1195.00	2022-04-01

1,3-Dichloro-2-fluoropropane Production Method

Production Method 1

816-38-6

96-12-8

453-01-0

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Chlorine , Sulfur tetrafluoride

Reference

: Reaction of organic compounds with a sulfur tetrafluoride-hydrogen fluoride-halogenating agent system. VII. Reactions of olefins with the SF4-HF-Cl2(Br2) system

Kunshenko, V. B.; Mohamed, Nagib Muhtar; Omarov, V. O.; Muratov, N. N.; Yagupol'skii, L. N., Zhurnal Organicheskoi Khimii, 1992, 28(4), 672-80

1,3-Dichloro-2-fluoropropane Preparation Products

1,3-Dichloro-2-fluoropropane Related Literature

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Additional information on 1,3-Dichloro-2-fluoropropane

Comprehensive Overview of 1,3-Dichloro-2-fluoropropane (CAS No. 816-38-6): Properties, Applications, and Industry Insights

1,3-Dichloro-2-fluoropropane (CAS No. 816-38-6) is a halogenated organic compound with growing relevance in industrial and research applications. This fluorinated propane derivative is characterized by its unique molecular structure, combining chlorine and fluorine atoms, which imparts distinct chemical properties. As demand for specialty fluorochemicals rises, this compound has garnered attention for its versatility in synthesis and material science.

The compound’s physical and chemical properties make it suitable for niche applications. With a molecular formula of C₃H₄Cl₂F, it exhibits a boiling point of approximately 95–98°C and a density of 1.4 g/cm³. These traits are critical for researchers exploring low-boiling-point solvents or intermediates in pharmaceutical manufacturing. Recent studies highlight its potential as a precursor in fluoropolymer production, aligning with the global shift toward high-performance materials.

In the context of sustainable chemistry, 1,3-Dichloro-2-fluoropropane is being evaluated for its environmental footprint. Industries are increasingly adopting green chemistry principles, prompting investigations into safer alternatives and efficient synthesis routes. Searches for "eco-friendly fluorochemicals" and "halogenated solvent replacements" reflect this trend, positioning CAS No. 816-38-6 as a candidate for optimization.

From an industrial perspective, the compound’s role in agrochemical formulations and electronic chemicals is under exploration. Its compatibility with catalytic processes and stability under varying pH conditions make it valuable for specialty chemical manufacturing. Notably, queries like "1,3-Dichloro-2-fluoropropane uses" and "CAS 816-38-6 suppliers" have surged, indicating commercial interest.

Safety and handling of 1,3-Dichloro-2-fluoropropane adhere to standard protocols for halogenated compounds. Proper storage in chemical-resistant containers and ventilation are emphasized. While not classified under stringent regulations, its handling aligns with broader occupational safety guidelines, a topic frequently searched alongside "chemical handling best practices."

Innovations in analytical techniques have enhanced the detection and quantification of CAS No. 816-38-6. Advanced GC-MS methods and NMR spectroscopy are now employed to ensure purity, addressing quality concerns in high-value applications. Researchers often inquire about "1,3-Dichloro-2-fluoropropane synthesis" and "spectral data interpretation," underscoring the need for precise characterization.

Looking ahead, the compound’s potential in energy storage systems and advanced coatings is being explored. As industries prioritize material innovation, fluorinated intermediates like this may play a pivotal role. The intersection of performance chemicals and sustainability will likely drive future research, making CAS No. 816-38-6 a compound to watch.